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Introduction

Supercritical carbon dioxide (scCO2) dyeing is an innovative and environmentally friendly
technology that offers a waterless alternative to conventional aqueous dyeing methods. This
technology utilizes supercritical CO2 as a solvent, which exhibits properties of both a liquid and
a gas, allowing for high penetration into textile fibers and efficient dissolution of non-polar dyes.
C.l. Disperse Red 60, an anthraguinone derivative, is a commonly used dye for polyester and
other synthetic fibers due to its solubility in scCO2 and its ability to produce vibrant red shades.

These application notes provide a comprehensive overview of the use of C.I. Disperse Red 60
in supercritical CO2 dyeing, including detailed experimental protocols and quantitative data to
guide researchers in this field. The information is compiled from various scientific studies to
ensure a thorough and accurate representation of the current state of knowledge.

Data Presentation
Solubility of C.I. Disperse Red 60 in Supercritical CO2

The solubility of C.I. Disperse Red 60 in supercritical CO2 is a critical parameter that directly
influences the dyeing process. It is primarily dependent on the temperature and pressure of the
system. The following table summarizes the solubility data from various studies.
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Solubility (mol
Temperature (K) Pressure (MPa) dye/mol CO2) x Reference

107-6
353 11 ~1.5 [1]
353 15 ~3.0 [1]
353 20 ~5.0 [1]
353 23 ~6.5 [1]
373 11 ~1.0 [1]
373 15 ~2.5 [1]
373 20 ~4.5 [1]
373 23 ~6.0 [1]
393 11 ~0.8 [1]
393 15 ~2.0 [1]
393 20 ~4.0 [1]
393 23 ~5.5 [1]
313-423 up to 35 increases with [2][3]

pressure

Increases with
323.7 - 413.7 10-30 [4][5]
pressure

Note: The solubility of C.l. Disperse Red 60 generally increases with increasing pressure at a
constant temperature.[1][2][3] The effect of temperature is more complex; at lower pressures,
an increase in temperature can decrease solubility, while at higher pressures, the opposite may
be true.

Dyeing Parameters and Color Strength (K/S) for
Polyester (PET)
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The color strength, often represented by the K/S value, is a measure of the dye uptake by the
fabric. The following table presents typical dyeing conditions for polyester fabric with C.1.
Disperse Red 60 and the resulting color strength.

Dye
Temperatur Pressure ) . v .
Time (min) Concentrati KIS Value Reference
e (°C) (MPa)
on (% owf)

120 25 60 1 Not specified [6]
Varies with

80 - 140 18 - 27 30 4 B [7]
conditions
Comparable

120 20 60 0.2 to traditional [8]
dyeing
Upto 9.7

100 - 160 10-20 Not specified Not specified (with 9]
pretreatment)
High uptake

120 34 60 05-1 [10]
(=65%)
Good

80 - 140 17 - 29 20 - 80 4
performance

Note: K/S values are highly dependent on the specific experimental setup, fabric type, and
measurement method. Generally, increasing temperature and pressure leads to higher K/S
values.[10][11]

Experimental Protocols
Materials and Equipment

» Dye: C.I. Disperse Red 60 (purified, without dispersing agents).[2][12]
e Substrate: Polyester (PET) fabric, pre-cleaned to remove any sizing agents or impurities.[13]

o Carbon Dioxide: High purity (99% or higher).[2][12]
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o Supercritical Fluid Dyeing Apparatus: A high-pressure vessel equipped with a heating
system, a pressure pump, a temperature and pressure controller, and a means for circulating
the supercritical fluid.[3][7]

e Spectrophotometer: For measuring color strength (K/S values).[7]

Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric

This protocol outlines a general procedure for dyeing polyester fabric with C.l. Disperse Red
60 in a laboratory-scale supercritical fluid dyeing apparatus.

e Sample Preparation:
o Cut a piece of pre-cleaned polyester fabric to the desired size.
o Accurately weigh the fabric sample.

o Accurately weigh the required amount of C.l. Disperse Red 60 dye (e.g., 1-4% on weight
of fabric).[6][7]

e Apparatus Setup:

o Place the fabric sample and the dye powder into the high-pressure dyeing vessel. The dye
can be placed in a separate container within the vessel to prevent direct contact with the
fabric initially.

o Seal the vessel securely.
e Dyeing Process:

Heat the vessel to the desired dyeing temperature (e.g., 120°C).[6][13]

[e]

o

Pressurize the vessel with liquid CO2 using a high-pressure pump to the desired pressure
(e.g., 20-25 MPa).[14][13]

o

Once the target temperature and pressure are reached and stabilized, start the circulation
of the supercritical CO2 to dissolve the dye and transport it to the fabric surface.
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o Maintain the dyeing conditions for the desired duration (e.g., 60 minutes).[6]

o Depressurization and Sample Retrieval:
o After the dyeing time has elapsed, stop the heating and the CO2 circulation.

o Slowly and carefully depressurize the vessel. The CO2 will turn into a gas and can be
vented or recycled.

o Once the vessel is at atmospheric pressure, open it and retrieve the dyed fabric sample.
e Post-Treatment:

o The dyed fabric is typically free of residual dye on the surface and does not require
extensive washing, which is a major advantage of this technology.[2]

o Alight rinsing with a suitable solvent (e.g., acetone) can be performed to remove any
loosely adhering dye patrticles, although this is often unnecessary.[7]

e Analysis:

o Measure the color strength (K/S) of the dyed fabric using a spectrophotometer to evaluate
the dyeing performance.

Protocol 2: Determination of C.I. Disperse Red 60
Solubility in scCO2

This protocol describes a method for measuring the solubility of the dye in supercritical CO2,
which is essential for optimizing the dyeing process.

e Apparatus Setup:

o A high-pressure equilibrium cell or a flow-type apparatus equipped with a UV-Vis
spectrometer is typically used.[4][12]

o Place an excess amount of C.I. Disperse Red 60 into the equilibrium cell.

o Equilibration:
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o Pressurize the cell with CO2 to the desired pressure and heat it to the target temperature.

o Allow the system to equilibrate for a sufficient amount of time (e.g., 2 hours) with
continuous stirring or circulation to ensure the supercritical CO2 is saturated with the dye.

[3]

e Measurement:
o Static Method: Isolate a known volume of the dye-saturated supercritical CO2 solution and
carefully depressurize it through a solvent trap (e.g., containing a known volume of

acetone or chloroform). The amount of trapped dye is then determined
spectrophotometrically.

o Flow Method: A continuous flow of supercritical CO2 is passed through a bed of the dye.
The concentration of the dye in the exiting stream is measured online using an in-situ
UV/Vis spectrometer.[12]

o Data Analysis:

o Calculate the solubility of the dye in terms of mole fraction or grams per liter under the
specific temperature and pressure conditions.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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